Cas no 899746-73-7 (2,4-difluoro-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide)

• Product Name: 2,4-difluoro-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide
• CAS No: 899746-73-7
• MF: C₁₈H₁₃F₂N₃O₂
• MW: 341.311530828476
• CID: 5486961
• Update Time: 2025-10-28

2,4-difluoro-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2,4-difluoro-N-[4-(6-methoxy-3-pyridazinyl)phenyl]-
• 2,4-difluoro-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide

• Inchi： 1S/C18H13F2N3O2/c1-25-17-9-8-16(22-23-17)11-2-5-13(6-3-11)21-18(24)14-7-4-12(19)10-15(14)20/h2-10H,1H3,(H,21,24)
• InChI Key： IWRABGFIPUMCAU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NN=C(OC)C=C2)C=C1)(=O)C1=CC=C(F)C=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2,4-difluoro-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide

Introduction to 2,4-difluoro-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide (CAS No. 899746-73-7) and Its Recent Applications in Chemical Biology

2,4-difluoro-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 899746-73-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring, and incorporates fluorine and pyridazine moieties, which are known for their ability to modulate biological activity and improve metabolic stability. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and therapeutic development.

The fluorine atoms at the 2 and 4 positions of the benzene ring are strategically placed to enhance the compound's lipophilicity and binding affinity to biological targets. Additionally, the 6-methoxypyridazine substituent at the para position of the phenyl ring introduces a hydrogen bond donor capability, which can be crucial for interactions with protein receptors. These structural elements collectively contribute to the compound's potential as an inhibitor or modulator of various biological pathways.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting enzymes involved in inflammatory and metabolic diseases. The benzamide scaffold has been extensively studied for its role in modulating enzyme activity, particularly in kinases and proteases. The incorporation of fluorine into these scaffolds has further enhanced their pharmacological properties, leading to improved bioavailability and reduced toxicity. The specific arrangement of substituents in 2,4-difluoro-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide suggests that it may interact with enzymes or receptors in a manner that could have therapeutic benefits.

One of the most compelling aspects of this compound is its potential application in oncology research. Recent studies have highlighted the importance of kinase inhibitors in cancer therapy, particularly those targeting tyrosine kinases that play a critical role in tumor growth and progression. The structural features of 2,4-difluoro-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide make it a candidate for designing selective inhibitors that could disrupt aberrant signaling pathways in cancer cells. Preliminary computational studies have suggested that this compound may exhibit inhibitory activity against certain kinases by binding to their active sites and blocking substrate interaction.

Moreover, the pyridazine moiety has been identified as a key pharmacophore in several bioactive molecules. Its ability to form hydrogen bonds with polar residues in protein targets enhances the compound's binding affinity. The methoxy group on the pyridazine ring further fine-tunes its interactions by providing an additional hydrogen bond acceptor site. This combination of structural features makes 2,4-difluoro-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide a versatile molecule that could be modified further to improve its pharmacological profile.

Recent advancements in crystallographic techniques have allowed researchers to visualize the binding modes of small molecules with their target proteins at an atomic level. These insights have been instrumental in designing next-generation inhibitors with improved efficacy and selectivity. In the case of 2,4-difluoro-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide, structural information obtained from such studies could guide modifications to enhance its binding interactions while minimizing off-target effects.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic properties. Fluorine atoms can influence metabolic stability, solubility, and cell membrane penetration, all of which are critical factors in drug development. The presence of two fluorine atoms in 2,4-difluoro-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide suggests that it may exhibit enhanced bioavailability compared to non-fluorinated analogs. This property alone makes it an attractive candidate for further investigation.

In addition to its potential as an inhibitor, this compound may also serve as a valuable tool for studying enzyme mechanisms and protein-ligand interactions. By using radiolabeled or fluorescently tagged versions of 2,4-difluoro-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide, researchers can gain insights into how it binds to its target proteins and how this interaction affects enzyme activity. Such studies can provide valuable data for designing more effective drugs based on similar scaffolds.

The synthesis of 2,4-difluoro-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide presents unique challenges due to the presence of multiple functional groups that need to be carefully orchestrated during the reaction sequence. However, advances in synthetic chemistry have made it possible to construct complex molecules like this one with high precision and yield. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have streamlined many synthetic steps, allowing researchers to focus more on optimizing biological activity rather than on synthetic complexity.

As interest in fluorinated compounds continues to grow, so does the demand for efficient methods for their synthesis and functionalization. The development of new synthetic routes for 2,4-difluoro-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide could open up new avenues for drug discovery and lead optimization. Collaborative efforts between synthetic chemists and biologists are essential for translating promising chemical entities into viable therapeutic agents.

The future prospects for 2,4-difluoro-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide are bright given its structural features and potential applications. As more data becomes available on its biological activity and mechanism of action, researchers will be better positioned to design derivatives with enhanced properties. Whether used as a lead compound or as part of a larger drug cocktail, this molecule represents an important step forward in chemical biology research.